Cas no 1568072-78-5 ((1S)-1-4-fluoro-2-(trifluoromethyl)phenylethan-1-ol)

• Product Name: (1S)-1-4-fluoro-2-(trifluoromethyl)phenylethan-1-ol
• CAS No: 1568072-78-5
• MF: C₉H₈F₄O
• MW: 208.152836799622
• CID: 5964835
• PubChem ID: 81655755
• Update Time: 2025-10-21

(1S)-1-4-fluoro-2-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-4-fluoro-2-(trifluoromethyl)phenylethan-1-ol
• EN300-1929338
• AKOS020235661
• 1568072-78-5
• (1S)-1-[4-fluoro-2-(trifluoromethyl)phenyl]ethan-1-ol

• Inchi： 1S/C9H8F4O/c1-5(14)7-3-2-6(10)4-8(7)9(11,12)13/h2-5,14H,1H3/t5-/m0/s1
• InChI Key： OVYSJPULJHZNRI-YFKPBYRVSA-N
• SMILES： FC(C1C=C(C=CC=1[C@H](C)O)F)(F)F

Computed Properties

• Exact Mass: 208.05112752g/mol
• Monoisotopic Mass: 208.05112752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on (1S)-1-4-fluoro-2-(trifluoromethyl)phenylethan-1-ol

Comprehensive Analysis of (1S)-1-4-fluoro-2-(trifluoromethyl)phenylethan-1-ol (CAS No. 1568072-78-5)

The compound (1S)-1-4-fluoro-2-(trifluoromethyl)phenylethan-1-ol (CAS No. 1568072-78-5) is a chiral fluorinated aromatic alcohol with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the fluoro and trifluoromethyl substituents, contribute to its enhanced metabolic stability and bioavailability, making it a subject of growing interest in drug discovery and material science. Researchers are increasingly focusing on this compound due to its role as a key intermediate in synthesizing bioactive molecules, particularly in the development of chiral catalysts and asymmetric synthesis.

In recent years, the demand for fluorinated compounds like (1S)-1-4-fluoro-2-(trifluoromethyl)phenylethan-1-ol has surged, driven by their applications in precision medicine and sustainable chemistry. The compound's stereospecificity (1S-configuration) is critical for achieving high enantiomeric purity in target molecules, a factor highly valued in the pharmaceutical industry. Its CAS No. 1568072-78-5 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

From a synthetic perspective, (1S)-1-4-fluoro-2-(trifluoromethyl)phenylethan-1-ol is often synthesized via asymmetric reduction of corresponding ketones or through enzymatic resolution. The incorporation of trifluoromethyl groups enhances lipophilicity, which is advantageous for improving membrane permeability in drug candidates. This property aligns with current trends in CNS drug development and proteolysis-targeting chimeras (PROTACs), where fluorination plays a pivotal role.

Environmental and regulatory considerations also highlight the importance of 1568072-78-5. As industries shift toward green chemistry, researchers are exploring solvent-free or water-based synthetic routes for this compound to minimize ecological impact. Its low toxicity profile (as observed in preliminary studies) further supports its adoption in biocompatible materials and cosmetic formulations.

In summary, (1S)-1-4-fluoro-2-(trifluoromethyl)phenylethan-1-ol (CAS No. 1568072-78-5) represents a versatile building block with multidisciplinary applications. Its synergy with cutting-edge fields like AI-driven molecular design and cryo-EM structural analysis positions it as a compound of strategic importance for future scientific breakthroughs.